Cas no 50341-63-4 (N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide)

N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide structure
50341-63-4 structure
Product Name:N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide
CAS No:50341-63-4
MF:C16H20N2O
MW:256.342803955078
CID:1568431
PubChem ID:39643
Update Time:2025-04-21

N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(propan-2-ylamino)ethyl]naphthalene-1-carboxamide
    • N-[2-(Isopropylamino)ethyl]-1-naphthalenecarboxamide
    • 1-Naphthalenecarboxamide, N-(2-((1-methylethyl)amino)ethyl)-
    • N-(2-Isopropilamminoetil)-1-naftammide [Italian]
    • N-[2-(isopropylamino)ethyl ]-1-naphthalenecarboxamide
    • N-(2-Isopropilamminoetil)-1-naftammide
    • AKOS006113008
    • BRN 2458241
    • DTXSID50198385
    • DB-266017
    • 1-NAPHTHALENECARBOXAMIDE, N-(2-(ISOPROPYLAMINO)ETHYL)-
    • N-(2-(Isopropylamino)ethyl)-1-naphthalenecarboxamide
    • 50341-63-4
    • Inchi: 1S/C16H20N2O/c1-12(2)17-10-11-18-16(19)15-9-5-7-13-6-3-4-8-14(13)15/h3-9,12,17H,10-11H2,1-2H3,(H,18,19)
    • InChI Key: DNHMOKOBAOCWHL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C2C=CC=CC=12)NCCNC(C)C

Computed Properties

  • Exact Mass: 256.1577
  • Monoisotopic Mass: 256.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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